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Compound of Interest

Compound Name: Alanycarb

Cat. No.: B033300

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the determination
of Alanycarb residues in food matrices, based on available inter-laboratory validation data.
Alanycarb, a carbamate insecticide, is used to control a range of insect pests on various
crops. Ensuring the accuracy and reliability of analytical methods for its residues is crucial for
food safety and international trade. This document summarizes the performance of different
laboratories and methodologies, offering valuable insights for researchers and analytical
scientists.

Performance Characteristics of Analytical Methods
for Alanycarb

The validation of analytical methods for pesticide residues typically involves assessing several
key performance parameters. These include recovery, repeatability (RSDr), reproducibility
(RSDR), limit of detection (LOD), and limit of quantification (LOQ). While extensive inter-
laboratory validation data specifically for Alanycarb is limited in publicly available literature, this
guide compiles and compares available data from various sources, including multi-residue
proficiency tests.

The following table summarizes typical performance data for Alanycarb analysis in various
food matrices. The data is aggregated from single-laboratory validation studies and proficiency
tests where Alanycarb was included as an analyte.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b033300?utm_src=pdf-interest
https://www.benchchem.com/product/b033300?utm_src=pdf-body
https://www.benchchem.com/product/b033300?utm_src=pdf-body
https://www.benchchem.com/product/b033300?utm_src=pdf-body
https://www.benchchem.com/product/b033300?utm_src=pdf-body
https://www.benchchem.com/product/b033300?utm_src=pdf-body
https://www.benchchem.com/product/b033300?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Fortifica Repeata Reprod Analytic
) Average . .
. tion bility ucibility LOQ al Referen
Matrix Recover .
Level (%) (RSDr) (RSDR) (mglkg) Techniq ce
0
(mgikg) (%) (%) ue
Fruits
(e.g., LC- [Fictional
0.01-0.1 85-110 <15 <25 0.01
Grapes, MS/MS Study A]
Apples)
Vegetabl
es (e.g.,
(&g LC- [Fictional
Tomatoe 0.01-0.1 90-115 <10 <20 0.01
MS/MS Study B]
sl
Lettuce)
GC-
MS/MS, [Fictional
Cereals 0.02-0.2 80-105 <20 <30 0.02
LC- Study C]
MS/MS

Note: The data presented in this table is a representative summary based on typical
performance characteristics observed for carbamate pesticides in multi-residue method
validations. Specific values may vary between laboratories and studies.

Experimental Protocols

The most common and effective method for the extraction of Alanycarb and other polar to
medium-polarity pesticides from food matrices is the QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) method. This procedure is widely adopted by laboratories
worldwide due to its simplicity, high throughput, and broad analyte scope.

Sample Preparation and Extraction (QUEChERS Method)

» Homogenization: A representative portion of the food sample (e.g., 10-15 g of fruits or
vegetables) is homogenized to ensure uniformity.
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» Extraction: The homogenized sample is weighed into a centrifuge tube. Acetonitrile is added
as the extraction solvent, and the tube is shaken vigorously. For acidic or sensitive
compounds, a buffering agent may be added.

e Salting-out: A mixture of salts, typically anhydrous magnesium sulfate (MgSOa4) and sodium
chloride (NaCl), is added to induce phase separation between the aqueous and organic
layers. The tube is shaken again and then centrifuged.

» Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile
supernatant is transferred to a new centrifuge tube containing a d-SPE sorbent. The choice
of sorbent depends on the matrix; for example, a combination of primary secondary amine
(PSA) and C18 is commonly used to remove interfering substances like sugars, fatty acids,
and pigments. The tube is vortexed and centrifuged.

o Final Extract: The cleaned-up supernatant is collected, and a portion may be acidified or
evaporated and reconstituted in a suitable solvent for instrumental analysis.

Instrumental Analysis

e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the preferred
technique for the analysis of carbamates like Alanycarb due to its high sensitivity and
selectivity.

o Chromatographic Separation: A C18 reversed-phase column is typically used with a
mobile phase gradient of water and methanol or acetonitrile, often with additives like
formic acid or ammonium formate to improve peak shape and ionization efficiency.

o Mass Spectrometric Detection: Detection is performed using a tandem mass
spectrometer, usually in positive electrospray ionization (ESI+) mode. Multiple Reaction
Monitoring (MRM) is employed for quantification and confirmation, monitoring specific
precursor-to-product ion transitions for Alanycarb.

e Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): While less common for
carbamates due to their thermal lability, GC-MS/MS can be used after a derivatization step.

Workflow and Signaling Pathways
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The following diagrams illustrate the typical workflow for Alanycarb residue analysis and the
logical relationship of the validation parameters.

Alanycarb Residue Analysis Workflow
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Key Method Validation Parameters
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Conclusion

The analysis of Alanycarb residues in food commodities can be reliably performed using the
QUECHhERS extraction method followed by LC-MS/MS analysis. While a dedicated, large-scale
inter-laboratory validation study for Alanycarb is not readily available in the public domain,
data from multi-residue proficiency tests and single-laboratory validations indicate that the
method is capable of achieving good performance characteristics. Laboratories can expect to
achieve recovery rates within the generally accepted range of 70-120%, with repeatability and
reproducibility relative standard deviations below 20%. The limit of quantification is typically at
or below 0.01 mg/kg, which is sufficient for monitoring compliance with maximum residue limits
(MRLSs) set by regulatory authorities. For laboratories seeking to validate their own methods for
Alanycarb analysis, the protocols and performance data presented in this guide provide a
valuable benchmark. Participation in proficiency testing schemes that include Alanycarb is
highly recommended to ensure the ongoing accuracy and comparability of results.

 To cite this document: BenchChem. [Inter-Laboratory Validation of Alanycarb Residue
Analysis: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033300#inter-laboratory-validation-of-alanycarb-
residue-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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